![molecular formula C16H24N4O2S B5580610 1-(cyclopropylcarbonyl)-N-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-4-piperidinecarboxamide](/img/structure/B5580610.png)
1-(cyclopropylcarbonyl)-N-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(cyclopropylcarbonyl)-N-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C16H24N4O2S and its molecular weight is 336.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 336.16199719 g/mol and the complexity rating of the compound is 447. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anti-Arrhythmic Activity
- Piperidine-Based Thiadiazole Derivatives : Piperidine compounds, including those related to the structure of 1-(cyclopropylcarbonyl)-N-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-4-piperidinecarboxamide, have been synthesized and found to exhibit significant anti-arrhythmic activity. These compounds are obtained through reactions involving thiosemicarbazide and hydrazonoyl chlorides, leading to derivatives like 1,3-thiazoles and 1,3,4-thiadiazoles (Abdel‐Aziz et al., 2009).
Pharmacokinetics and Drug Metabolism
- Anaplastic Lymphoma Kinase Inhibitors : Related compounds have been studied for their role as anaplastic lymphoma kinase (ALK) inhibitors with potential applications in cancer treatment. These studies focus on the pharmacokinetics, including hydrolysis-mediated clearance and enzymatic metabolism, providing insights into the systemic clearance of such compounds (Teffera et al., 2013).
Synthesis of Novel Derivatives
- Ciprofloxacin Derivatives : The compound's structure is related to derivatives of ciprofloxacin, a well-known antibiotic. Novel derivatives have been synthesized by reacting ciprofloxacin with thiazole and benzothiazole diazonium chloride, leading to the formation of piperazine-substituted ciprofloxacin derivatives (Yadav & Joshi, 2008).
Antihistaminic-Antiserotonin Properties
- Cyproheptadine Derivatives : Related piperidine-based compounds like cyproheptadine have demonstrated significant antihistaminic and antiserotonin actions, indicating potential applications in the treatment of allergic reactions and serotonin syndrome (Stone et al., 1961).
Mixed Ligand Concepts
- Radioactive Tracer Development : Piperidine-based compounds have been explored for their application in developing mixed ligand fac-tricarbonyl complexes, useful in medical imaging and diagnostics as radioactive tracers (Mundwiler et al., 2004).
Future Directions
Properties
IUPAC Name |
1-(cyclopropanecarbonyl)-N-[(4-propan-2-ylthiadiazol-5-yl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N4O2S/c1-10(2)14-13(23-19-18-14)9-17-15(21)11-5-7-20(8-6-11)16(22)12-3-4-12/h10-12H,3-9H2,1-2H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSNMCLPSCWFUOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(SN=N1)CNC(=O)C2CCN(CC2)C(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.